4-Fluoro-3-amino-1-butanoic acid hydrochloride
Cat. No. B8322246
M. Wt: 157.57 g/mol
InChI Key: PUVCOWLNFFYZGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04353828
Procedure details
4-Fluoro-3-tert-butoxycarbonylamino-1-butanoic acid (545 mg, 2.46 mmoles) is dissolved in dry ether (20 ml) saturated with hydrogen chloride gas. After a few minutes, the solution becomes turbid and white crystals start to precipitate. Recrystallization from ethanol by addition of diethylether affords 4-fluoro-3-amino-1-butanoic acid hydrochloride (265 mg, 68%), m.p. 152°-153° C. (dec).
Quantity
545 mg
Type
reactant
Reaction Step One
Yield
68%
Identifiers
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REACTION_CXSMILES
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[F:1][CH2:2][CH:3]([NH:8]C(OC(C)(C)C)=O)[CH2:4][C:5]([OH:7])=[O:6].[ClH:16]>CCOCC>[ClH:16].[F:1][CH2:2][CH:3]([NH2:8])[CH2:4][C:5]([OH:7])=[O:6] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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545 mg
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Type
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reactant
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Smiles
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FCC(CC(=O)O)NC(=O)OC(C)(C)C
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
|
After a few minutes
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CUSTOM
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Type
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CUSTOM
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|
Details
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to precipitate
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CUSTOM
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Type
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CUSTOM
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|
Details
|
Recrystallization from ethanol
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ADDITION
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Type
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ADDITION
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|
Details
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by addition of diethylether
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cl.FCC(CC(=O)O)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 265 mg | |
| YIELD: PERCENTYIELD | 68% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
